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Compound of Interest

Compound Name: UK 357903

Cat. No.: B1682059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
UK-357903 is a potent and highly selective inhibitor of phosphodiesterase type 5 (PDE5), an

enzyme pivotal in the regulation of the cyclic guanosine monophosphate (cGMP) signaling

pathway. Developed by Pfizer, this pyrazolopyrimidinone derivative was investigated for its

therapeutic potential in erectile dysfunction, reaching Phase II clinical trials in Europe before its

development was discontinued in 2006. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, mechanism of action, and

pharmacological effects of UK-357903, based on available preclinical and clinical data.

Detailed experimental methodologies for its synthesis and key in vitro and in vivo assays are

also presented, alongside visualizations of its mechanism of action and experimental

workflows.

Chemical Structure and Physicochemical Properties
UK-357903, with the IUPAC name 3-Ethyl-5-(5-(4-ethylpiperazin-1-yl)sulfonyl-2-(2-

methoxyethoxy)-3-pyridyl)-2-(2-pyridylmethyl)-6H-pyrazolo[4,3-d]pyrimidin-7-one, is a complex

heterocyclic molecule. Its chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C27H34N8O5S [1]

Molecular Weight 582.68 g/mol [1]

SMILES

CCc1c2c(c(=O)[nH]c(-

c3cc(cnc3OCCOC)S(=O)

(=O)N4CCN(CC)CC4)n2)nn1C

c5ccccn5

[1]

InChIKey
QDPNAMRLQRQPMR-

UHFFFAOYSA-N
[1]

CAS Number 247580-98-9 [2]

Mechanism of Action
UK-357903 functions as a selective inhibitor of phosphodiesterase type 5 (PDE5). PDE5 is a

key enzyme in the cGMP-specific signaling pathway, responsible for the degradation of cGMP.

By inhibiting PDE5, UK-357903 leads to an accumulation of cGMP in tissues where PDE5 is

expressed, such as the corpus cavernosum of the penis and vascular smooth muscle.[2][3]

This increase in cGMP levels activates protein kinase G (PKG), which in turn phosphorylates

various downstream targets, resulting in a decrease in intracellular calcium concentrations and

subsequent smooth muscle relaxation and vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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